Cas no 138486-72-3 (Pyrimidine, 5-decyl-2-(4-nonylphenyl)-)
138486-72-3 structure
Product Name:Pyrimidine, 5-decyl-2-(4-nonylphenyl)-
CAS No:138486-72-3
MF:C29H46N2
MW:422.688948154449
CID:1261987
Update Time:2024-08-04
Pyrimidine, 5-decyl-2-(4-nonylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 5-decyl-2-(4-nonylphenyl)-
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- Inchi: 1S/C29H46N2/c1-3-5-7-9-11-13-15-17-19-27-24-30-29(31-25-27)28-22-20-26(21-23-28)18-16-14-12-10-8-6-4-2/h20-25H,3-19H2,1-2H3
- InChI Key: DGHXXKKLANCWSW-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(CCCCCCCCC)C=C2)=NC=C(CCCCCCCCCC)C=N1
Computed Properties
- Exact Mass: 422.36638
Experimental Properties
- Density: 0.930±0.06 g/cm3(Predicted)
- Boiling Point: 487.1±38.0 °C(Predicted)
- PSA: 25.78
- pka: 1.72±0.22(Predicted)
Pyrimidine, 5-decyl-2-(4-nonylphenyl)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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